Cas no 2237235-52-6 (Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro-)

• Product Name: Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro-
• CAS No: 2237235-52-6
• MF: C₃H₂F₇NO
• MW: 201.042905330658
• CID: 5223298
• Update Time: 2025-05-19

Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro-

• Inchi： 1S/C3H2F7NO/c4-1(5)11(3(8,9)10)12-2(6)7/h1-2H
• InChI Key： PIOHDDGGKTWMBZ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)N(OC(F)F)C(F)F

Additional information on Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro-

Introduction to Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro- (CAS No: 2237235-52-6)

Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro- (CAS No: 2237235-52-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, is being extensively studied for its potential applications in various scientific domains.

The molecular structure of Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro- consists of a central carbon atom bonded to a primary amine group, a difluoromethoxy group, and a difluoromethyl group. The presence of multiple fluorine atoms introduces unique electronic and steric effects that make this compound particularly interesting for researchers exploring novel synthetic pathways and pharmacological targets.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability and improved bioavailability. The trifluoromethyl group, in particular, is known for its ability to increase the lipophilicity and binding affinity of drug molecules. This feature has led to the exploration of Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro- as a potential building block for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The combination of the amine and fluoro-substituted groups allows for a wide range of reactions, including nucleophilic substitution, elimination reactions, and cross-coupling processes. These reactions are crucial for constructing complex molecular architectures that are essential for drug discovery and development.

Recent studies have highlighted the role of fluorinated amines in medicinal chemistry. For instance, Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro- has been investigated as a precursor in the synthesis of fluorinated heterocycles, which are known to exhibit potent biological activities. These heterocycles have shown promise in treating various diseases, including cancer and infectious disorders.

The pharmacological potential of this compound has also been explored in the context of enzyme inhibition. Fluorinated amine derivatives are particularly effective at modulating enzyme activity due to their ability to mimic natural substrates while enhancing binding affinity. This property makes Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro- an attractive candidate for developing novel enzyme inhibitors.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique electronic properties of fluorinated compounds have been leveraged in the development of advanced materials with applications in electronics and optoelectronics. The electron-withdrawing nature of fluorine atoms can significantly influence the electronic characteristics of materials, making them suitable for use in organic semiconductors and light-emitting diodes (LEDs).

The synthesis of Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are essential for producing compounds with the desired structural features for further application in research and industry.

The safety profile of this compound is another critical consideration. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should be trained in standard safety protocols to minimize any potential risks associated with its use.

The future prospects for Methanamine, N-(difluoromethoxy)-N-(difluoromethyl)-1,1,1-trifluoro- are promising as ongoing research continues to uncover new applications and synthetic strategies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. The development of novel fluorinated compounds will continue to play a pivotal role in advancing both medicinal chemistry and materials science.